Cas no 1171815-37-4 (2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate)
2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate
- 2-Benzyl5-methyl5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate
- Cyclopenta[c]pyrrole-2,5(1H)-dicarboxylic acid, 5-amino-3,4,5,6-tetrahydro-, 5-methyl 2-(phenylmethyl) ester
- 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate
-
- Inchi: 1S/C17H20N2O4/c1-22-15(20)17(18)7-13-9-19(10-14(13)8-17)16(21)23-11-12-5-3-2-4-6-12/h2-6H,7-11,18H2,1H3
- InChI Key: KFKDATBRRMKIBY-UHFFFAOYSA-N
- SMILES: O(C)C(C1(CC2CN(C(=O)OCC3C=CC=CC=3)CC=2C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 505
- XLogP3: 0.1
- Topological Polar Surface Area: 81.9
2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-147145-1.0g |
2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate |
1171815-37-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-147145-1000mg |
2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopenta[c]pyrrole-2,5-dicarboxylate |
1171815-37-4 | 1000mg |
$0.0 | 2023-09-29 |
2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate
Research Brief on 2-Benzyl 5-Methyl 5-Amino-1H,2H,3H,4H,5H,6H-Cyclopentacpyrrole-2,5-Dicarboxylate (CAS: 1171815-37-4)
The compound 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate (CAS: 1171815-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in medicinal chemistry. The cyclopentacpyrrole scaffold, characterized by its fused ring system, offers a versatile platform for the development of bioactive molecules. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate, ensuring its suitability for further pharmacological evaluation.
In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological pathways. Preliminary data suggest that it may interact with enzymes or receptors involved in inflammatory and neurodegenerative processes, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis. However, further mechanistic studies are required to elucidate its precise mode of action and to assess its safety profile.
The pharmacokinetic properties of 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate have also been investigated, with a focus on its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early findings indicate moderate bioavailability and stability, though structural modifications may be necessary to enhance its therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) studies are currently underway to guide these optimizations.
In conclusion, 2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and preliminary biological activity warrant further investigation, particularly in the context of targeted drug design and personalized medicine. Future research should prioritize comprehensive preclinical studies to validate its therapeutic potential and to address any potential challenges related to toxicity and formulation.
1171815-37-4 (2-benzyl 5-methyl 5-amino-1H,2H,3H,4H,5H,6H-cyclopentacpyrrole-2,5-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)